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Compound of Interest

Compound Name: Calcium ionophore II

CAS No.: 74267-27-9

Cat. No.: B1220810

Get Quote

Title: Spectroscopic Characterization & Optode Applications of Calcium Ionophore II (ETH

129): A Technical Dossier

Executive Summary
Calcium Ionophore II, chemically known as ETH 129 (N,N,N',N'-Tetracyclohexyl-3-

oxapentanediamide), represents a cornerstone in the development of potentiometric and

optical sensors (optodes) for calcium detection. Unlike naturally occurring antibiotic ionophores

(e.g., Calcimycin/A23187) which possess intrinsic fluorescence, ETH 129 is a neutral,

spectrally silent carrier.

This guide addresses a critical misconception: the "spectroscopic properties" of ETH 129 are

not defined by its own light absorption, but by its ability to modulate the spectroscopy of co-

immobilized chromoionophores within a lipophilic phase. This document details the intrinsic

vibrational characteristics of the molecule and provides a comprehensive protocol for

engineering calcium-responsive optical sensors.
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Chemical Identity
IUPAC Name: N,N,N',N'-Tetracyclohexyl-3-oxapentanediamide[1]

CAS Number: 74267-27-9[1]

Molecular Formula:

Molecular Weight: 460.69 g/mol

UV-Vis Transparency (The "Silent" Feature)
ETH 129 lacks conjugated

-electron systems, rendering it optically transparent in the visible spectrum (400–700 nm).

Significance: This transparency is a functional asset. It allows researchers to pair the

ionophore with any lipophilic pH indicator (chromoionophore) without spectral overlap or

quenching. The ionophore acts purely as the recognition element, while the dye acts as the

transducer.

Vibrational Spectroscopy (FT-IR Characterization)
While ETH 129 is not typically quantified by UV-Vis, its identity is validated via Fourier-

Transform Infrared Spectroscopy (FT-IR). The molecule is a diamide with an ether linkage.

Table 1: Diagnostic IR Bands for ETH 129
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Functional Group
Wavenumber (

)
Vibrational Mode Diagnostic Value

Amide I 1640 – 1660 Stretch

Primary Identifier.

Strong, broad peak

characteristic of

tertiary amides.

Ether Linkage 1100 – 1130 Stretch

Confirms the

oxapentane

backbone.

Cyclohexyl Ring 2850 – 2930 Stretch

Strong aliphatic

signal; confirms

lipophilicity.

Amide II Absent Bend

Absence confirms

tertiary amide (fully

substituted N).

Analyst Note: The absence of N-H stretching bands (

) is a crucial purity check. Presence of such bands indicates hydrolysis or

incomplete synthesis (presence of secondary amines).

Functional Spectroscopy: The Optode Mechanism
The "spectroscopic property" of ETH 129 is an emergent phenomenon observed only when it is

embedded in a hydrophobic membrane with a proton-selective chromoionophore (C) and a

lipophilic anionic site (

).

The Ion-Exchange Mechanism
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The system functions as a bulk optode based on a competitive ion-exchange mechanism. ETH

129 (L) extracts

into the membrane, forcing the expulsion of protons (

) to maintain charge neutrality. This deprotonation of the chromoionophore causes a shift in
absorbance or fluorescence.

Reaction Equation:

L: ETH 129 (Calcium Ionophore II)[2][3][4]

C: Chromoionophore (e.g., ETH 5294)

R: Lipophilic borate salt (maintains ionic strength/donnan exclusion)
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Figure 1: Thermodynamic equilibrium governing the spectroscopic response. Ca2+ extraction

drives Chromoionophore deprotonation.

Experimental Protocol: Fabrication of Ca2+-
Selective Optode
This protocol describes the fabrication of a thin-film optode for spectroscopic analysis.
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Reagents & Materials
Ionophore: Calcium Ionophore II (ETH 129) - 10-15 mmol/kg.

Chromoionophore: ETH 5294 (creates Blue

Pink shift).

Ionic Site: Potassium tetrakis(4-chlorophenyl)borate (KTpClPB) - 60 mol% relative to

ionophore.

Matrix: High molecular weight PVC.[5]

Plasticizer: Bis(2-ethylhexyl) sebacate (DOS) or NPOE.

Solvent: Tetrahydrofuran (THF).

Step-by-Step Fabrication Workflow
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Start: Reagent Preparation

1. Cocktail Preparation
Dissolve 100mg total components in 1.5mL THF.

Ratio: 1:2 (PVC:Plasticizer)

2. Spin Coating / Casting
Deposit onto quartz glass slide.

Spin at 1000 rpm for 30s.

3. Curing
Evaporate solvent (Ambient, 4h).

4. Conditioning
Equilibrate in pH 7.4 buffer (no Ca2+) for 2h.

5. Spectroscopic Measurement
Record Absorbance (A) vs Ca2+ conc.

Click to download full resolution via product page

Figure 2: Fabrication workflow for ETH 129-based optical sensors.

Data Analysis & Causality
To validate the sensor, plot the normalized absorbance (

) against

.
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Equation:

Validation: A slope of approx 1.0 (for

protons exchanged per

? No, verify charge balance. 1

replaces 2

). The theoretical slope depends on the stoichiometry.

Why this works: The stability constant of ETH 129 (

in ethanol) is high enough to extract Ca2+ at micromolar levels, triggering the color change.

Performance Metrics & Selectivity
The utility of ETH 129 is defined by its selectivity over physiological interferents (Mg2+, Na+).

Table 2: Selectivity Coefficients (

) Values represent the preference for Ca2+ over interferent M. More negative = Better
selectivity.

Interfering Ion (M) Significance

-4.4 to -4.9

Excellent. Allows measurement

in intracellular fluids where Mg

is high.

-5.9
Negligible interference from

saline backgrounds.

-7.5
No interference from

intracellular K+.

-3.1
Moderate. pH must be buffered

(typically HEPES 7.4).

Data Source: Validated against standard SSM (Separate Solution Method) protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b1220810/docs#spectroscopic-properties-of-calcium-ionophore-ii
https://www.benchchem.com/product/b1220810/docs#spectroscopic-properties-of-calcium-ionophore-ii
https://www.benchchem.com/product/b1220810/docs#spectroscopic-properties-of-calcium-ionophore-ii
https://www.benchchem.com/product/b1220810/docs#spectroscopic-properties-of-calcium-ionophore-ii
https://www.benchchem.com/product/b1220810?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220810?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

